![molecular formula C8H6F3N3O3 B284812 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid](/img/structure/B284812.png)
6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid
Overview
Description
6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid, also known as TFAHN, is a novel compound that has gained significant attention in scientific research. This compound is synthesized through a unique method and has shown promising results in various applications, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is not fully understood. However, it is believed that 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid interacts with certain enzymes and proteins, leading to the inhibition of their activity. This inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid can inhibit the activity of certain enzymes and proteins, leading to anti-inflammatory and anti-tumor effects. 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has also been shown to have antioxidant properties, which can help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is its relatively simple synthesis method, which makes it easy to produce in a laboratory setting. 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is also stable under various conditions, which makes it suitable for various experiments. However, one limitation of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are various future directions for the study of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid. One potential direction is the further study of its anti-inflammatory and anti-tumor properties, which could lead to the development of new drugs. Another potential direction is the study of its potential use as a drug delivery system, which could lead to the development of more effective drug delivery methods. Additionally, further studies on the mechanism of action of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid could lead to a better understanding of its biochemical and physiological effects.
Conclusion:
In conclusion, 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is a novel compound that has shown promising results in various scientific research applications. Its relatively simple synthesis method and stable properties make it suitable for various experiments. Further studies on its anti-inflammatory and anti-tumor properties, potential use as a drug delivery system, and mechanism of action could lead to significant advancements in the fields of medicinal chemistry, biochemistry, and pharmacology.
Synthesis Methods
The synthesis of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid involves the reaction of 6-aminonicotinic acid with trifluoroacetic anhydride and hydrazine hydrate. This reaction leads to the formation of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid, which is a white crystalline powder. The synthesis of 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has shown potential in various scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has been studied for its anti-inflammatory and anti-tumor properties. In biochemistry, 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has been used to study the mechanism of action of certain enzymes and proteins. In pharmacology, 6-[2-(Trifluoroacetyl)hydrazino]nicotinic acid has been studied for its potential use as a drug delivery system.
properties
Molecular Formula |
C8H6F3N3O3 |
|---|---|
Molecular Weight |
249.15 g/mol |
IUPAC Name |
6-[2-(2,2,2-trifluoroacetyl)hydrazinyl]pyridine-3-carboxylic acid |
InChI |
InChI=1S/C8H6F3N3O3/c9-8(10,11)7(17)14-13-5-2-1-4(3-12-5)6(15)16/h1-3H,(H,12,13)(H,14,17)(H,15,16) |
InChI Key |
QBHBUBYFACXPQY-UHFFFAOYSA-N |
SMILES |
C1=CC(=NC=C1C(=O)O)NNC(=O)C(F)(F)F |
Canonical SMILES |
C1=CC(=NC=C1C(=O)O)NNC(=O)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{3-[2-(2-thienyl)-2,3-dihydro-1,5-benzothiazepin-4-yl]phenyl}acetamide](/img/structure/B284732.png)
![N-(3-(2-(3,4,5-trimethoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4-yl)phenyl)acetamide](/img/structure/B284736.png)
![Ethyl 5-({[4-(acetylamino)phenyl]sulfonyl}oxy)-2-methylnaphtho[1,2-b]furan-3-carboxylate](/img/structure/B284739.png)
![2-(1,3-Benzoxazol-2-yl)-3-[5-(4-bromophenyl)-2-furyl]-1-(4-butoxyphenyl)-2-propen-1-one](/img/structure/B284759.png)
![(E)-2-(benzo[d]oxazol-2-yl)-1-(4-butoxyphenyl)-3-(5-(2,5-dichlorophenyl)furan-2-yl)prop-2-en-1-one](/img/structure/B284760.png)
![methyl 4-{(3E)-1-(6-fluoro-1,3-benzothiazol-2-yl)-3-[furan-2-yl(hydroxy)methylidene]-4,5-dioxopyrrolidin-2-yl}benzoate](/img/structure/B284769.png)